Cas no 862826-71-9 (2-(benzylsulfanyl)-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole
• CAS No: 862826-71-9
• MF: C₂₁H₁₈N₂OS
• MW: 346.445423603058
• CID: 6365563
• PubChem ID: 4672782
• Update Time: 2025-05-22

2-(benzylsulfanyl)-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole
• (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(naphthalen-1-yl)methanone
• Methanone, [4,5-dihydro-2-[(phenylmethyl)thio]-1H-imidazol-1-yl]-1-naphthalenyl-
• F0630-0244
• (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-naphthalen-1-ylmethanone
• 862826-71-9
• AKOS024588516

• Inchi： 1S/C21H18N2OS/c24-20(19-12-6-10-17-9-4-5-11-18(17)19)23-14-13-22-21(23)25-15-16-7-2-1-3-8-16/h1-12H,13-15H2
• InChI Key： DRGZSZWJVZHPAT-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC=C2)=NCC1)(C1=C2C(C=CC=C2)=CC=C1)=O

Computed Properties

• Exact Mass: 346.11398438g/mol
• Monoisotopic Mass: 346.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 531.7±43.0 °C(Predicted)
• pka: 1.74±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-(benzylsulfanyl)-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-(benzylsulfanyl)-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 862826-71-9)

The compound 2-(benzylsulfanyl)-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 862826-71-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a naphthalene-1-carbonyl moiety and a benzylsulfanyl group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for imidazole derivatives has surged due to their broad-spectrum biological activities. The 4,5-dihydro-1H-imidazole core in this compound is a key scaffold found in many FDA-approved drugs, highlighting its pharmacological relevance. Users searching for "imidazole-based drug candidates" or "naphthalene derivatives in medicine" will find this compound particularly intriguing. Its benzylsulfanyl side chain also offers opportunities for further functionalization, making it a valuable tool for medicinal chemists.

From a synthetic chemistry perspective, CAS No. 862826-71-9 is often explored for its reactivity in cross-coupling reactions and cyclization processes. These reactions are critical for developing novel heterocyclic compounds, a hot topic in organic chemistry forums and academic publications. The compound's stability under various conditions makes it a reliable building block for high-throughput screening libraries, addressing the growing need for "diverse chemical libraries for drug discovery."

Environmental and sustainability concerns have also driven interest in greener synthesis methods for compounds like 2-(benzylsulfanyl)-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole. Researchers are investigating catalytic approaches to reduce waste and energy consumption, aligning with the "green chemistry" movement. This aligns with frequent searches such as "eco-friendly synthesis of imidazoles" and "sustainable pharmaceutical intermediates."

In materials science, the naphthalene moiety in this compound contributes to its potential use in organic electronics and optoelectronic devices. Its conjugated system can enhance charge transport properties, a key feature for "organic semiconductors" and "photovoltaic materials." These applications are highly relevant to current trends in renewable energy and smart material development.

Analytical characterization of CAS No. 862826-71-9 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure purity and structural integrity, which are critical for reproducible research. Queries such as "how to characterize imidazole derivatives" or "analytical methods for naphthalene compounds" often lead to discussions about this compound's properties.

In summary, 2-(benzylsulfanyl)-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its structural features and reactivity profile make it a subject of ongoing research, particularly in areas aligned with global trends like drug discovery, sustainability, and advanced materials. For researchers and industry professionals, this compound offers a promising avenue for innovation and development.